Cas no 1806807-53-3 (Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1806807-53-3
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4848727
• Update Time: 2025-06-22

Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H6F5NO2/c1-17-8(16)5-3-2-4(7(10)11)6(15-5)9(12,13)14/h2-3,7H,1H3
• InChI Key： NBPWJCAKDSFFPW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)OC)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate

Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1806807-53-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1806807-53-3, represents a significant compound in the realm of chemical and pharmaceutical innovation. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both difluoromethyl and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for various biochemical interactions.

The chemical structure of Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate consists of a pyridine core substituted with carboxylate and two halogenated alkyl groups. This configuration not only enhances the compound's reactivity but also opens up possibilities for diverse functionalization strategies. The pyridine ring, a well-known pharmacophore in medicinal chemistry, serves as a scaffold for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of difluoromethyl and trifluoromethyl groups into drug molecules has been shown to improve metabolic stability, lipophilicity, and binding affinity. Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate exemplifies this trend, as it combines these advantageous features within a single entity.

The synthesis of Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include halogenation, carboxylation, and esterification processes. The use of advanced catalytic systems and transition metal complexes has further refined these synthetic routes, enabling higher yields and purities. Such advancements are crucial for scaling up production while maintaining cost-effectiveness.

The applications of Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate span across multiple domains of chemical research. In medicinal chemistry, it serves as a precursor for designing novel therapeutic agents targeting various diseases. Its structural motifs have been explored in the development of kinase inhibitors, antiviral drugs, and anti-inflammatory compounds. The ability to modify its functional groups allows researchers to fine-tune its biological activity, making it a versatile building block for drug discovery programs.

In agrochemical research, the compound's unique properties make it suitable for developing advanced pesticides and herbicides. The presence of fluorinated groups enhances the compound's resistance to degradation under environmental conditions, ensuring prolonged efficacy. This aspect is particularly relevant in the context of sustainable agriculture, where such compounds contribute to improving crop protection strategies without compromising environmental safety.

The role of computational chemistry in understanding the behavior of Methyl 3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict its interactions with biological targets with high accuracy. These simulations provide insights into binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug development process. The integration of experimental data with computational methods has become a cornerstone in modern pharmaceutical research.

The future prospects of Methyl 3-(difluoromethyl)-2-(< strong >trifluoromethy l strong >)pyridine-6-carboxylate are promising, given its broad applicability and the ongoing advancements in synthetic methodologies. As research continues to uncover new therapeutic possibilities, this compound is likely to play an increasingly important role in developing next-generation drugs and materials. Collaborative efforts between academia and industry will be essential in harnessing its full potential and translating laboratory findings into practical applications.